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Compound of Interest

Compound Name: Malic acid 4-Me ester

Cat. No.: B15591609

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Malic Acid 4-Methyl Ester, identified
by the CAS number 66178-02-7. The information is compiled from available chemical
databases and scientific literature to support research and development activities.

Chemical Identity and Properties

Malic Acid 4-Methyl Ester, with the synonym (S)-2-Hydroxybutanedioic acid 4-methyl ester, is a
mono-ester derivative of L-malic acid.[1] L-malic acid itself is a key intermediate in the
tricarboxylic acid (TCA) cycle, a fundamental metabolic pathway for energy production in living
organisms.[2] While this specific ester is a naturally occurring compound, found in plants such
as Saccharum sinense, detailed public information on its biological role and applications is
limited.[1][3]

1.1 Physicochemical Data

The fundamental physicochemical properties of Malic Acid 4-Methyl Ester are summarized
below. It is important to note that some of the data, such as boiling point and density, are based
on computational predictions and should be confirmed experimentally.[4]
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Property Value Source
CAS Number 66178-02-7 [3]
Molecular Formula CsHsOs [1]
Molecular Weight 148.1 g/mol [1]
Appearance Crystalline Solid [11[3]
Boiling Point 357.7 £ 27.0 °C (Predicted) [4]
Density 1.383 + 0.06 g/cm? (Predicted) [4]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]
Acetate, DMSO, Acetone

Purity >98% (as offered by suppliers)  [1]

1.2 Chemical Structure

The structure of Malic Acid 4-Methyl Ester is characterized by a four-carbon butanedioic acid
backbone with a hydroxyl group at the C-2 position and a methyl ester at the C-4 carboxyl
group. The "(S)" designation indicates the stereochemistry at the chiral center (C-2).

Caption: 2D Chemical Structure of (S)-2-Hydroxybutanedioic acid 4-methyl ester.

Experimental Data and Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of
Malic Acid 4-Methyl Ester are not readily available in the public domain. Spectroscopic data
(NMR, IR, MS) specific to this compound have not been published in major databases.
Researchers seeking to work with this compound may need to develop analytical methods
based on general principles for similar small molecules.[5][6]

2.1 Potential Synthetic Workflow

A plausible synthetic route would involve the selective mono-esterification of L-malic acid. A
generalized workflow for such a synthesis and purification process is outlined below. This
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represents a logical approach rather than a validated, published protocol.
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Caption: A potential, generalized workflow for the synthesis and purification of Malic Acid 4-Me
ester.

Biological Context and Potential Applications
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3.1 Role in Metabolism

As a derivative of L-malate, this ester is closely related to a critical component of cellular
energy metabolism. L-malate is an intermediate in the TCA cycle and is involved in the malate-
aspartate shuttle, which transports reducing equivalents across the mitochondrial membrane.
[2] The metabolic fate and specific biological activity of the 4-methyl ester derivative, however,
have not been extensively studied. It is unclear if it acts as a pro-drug for L-malate, has unique
biological effects, or is metabolized via different pathways.

3.2 Relevance in Drug Development

The esterification of carboxylic acids is a common strategy in drug development to modify the
physicochemical properties of a molecule, such as its lipophilicity, solubility, and membrane
permeability. While there are no specific drug development applications cited for Malic Acid 4-
Methyl Ester, related polymeric structures have shown promise. For instance, methylated
derivatives of poly(B,L-malic acid) have been investigated as nanoconjugate platforms for
tumor drug delivery, leveraging their biodegradability and membrane-disrupting properties at
acidic pH.[7] Copolymers based on malic acid have also been explored for creating enteric
coatings for controlled drug release.[8]

The logical relationship for considering malic acid derivatives in drug delivery is outlined below.
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Caption: Rationale for using malic acid derivatives in pharmaceutical development.

Conclusion
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Malic Acid 4-Methyl Ester (CAS 66178-02-7) is a naturally occurring compound with a well-
defined chemical structure. However, there is a significant lack of publicly available, peer-
reviewed data regarding its specific biological activities, experimental properties, and detailed
protocols for its synthesis and analysis. While its parent molecule, L-malic acid, is central to
metabolism, further research is required to elucidate the specific roles and potential
applications of this ester derivative. Its structural relationship to polymers used in drug delivery
suggests a potential area for future investigation. Researchers interested in this compound
should anticipate the need for extensive in-house characterization and methods development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15591609?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

